Cas no 892784-71-3 (1-ethyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-phenylpiperazin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-ethyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-phenylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892784-71-3
• MF: C₂₈H₂₈FN₃O₃S
• MW: 505.603629112244
• CID: 5422835
• Update Time: 2025-06-14

1-ethyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-phenylpiperazin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6-fluoro-3-(3-methylphenyl)sulfonyl-7-(4-phenylpiperazin-1-yl)quinolin-4-one
• 1-ethyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-phenylpiperazin-1-yl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C28H28FN3O3S/c1-3-30-19-27(36(34,35)22-11-7-8-20(2)16-22)28(33)23-17-24(29)26(18-25(23)30)32-14-12-31(13-15-32)21-9-5-4-6-10-21/h4-11,16-19H,3,12-15H2,1-2H3
• InChI Key： NSNKUJNRPVJJME-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C(N3CCN(C4=CC=CC=C4)CC3)=C2)C(=O)C(S(C2=CC=CC(C)=C2)(=O)=O)=C1

Additional information on 1-ethyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-phenylpiperazin-1-yl)-1,4-dihydroquinolin-4-one

Research Update on 1-ethyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-phenylpiperazin-1-yl)-1,4-dihydroquinolin-4-one (CAS: 892784-71-3)

In recent years, the compound 1-ethyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-phenylpiperazin-1-yl)-1,4-dihydroquinolin-4-one (CAS: 892784-71-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinolin-4-one core and functionalized with a phenylpiperazine moiety, has shown promising pharmacological properties, particularly in the context of kinase inhibition and targeted therapy. The following research brief synthesizes the latest findings related to this compound, highlighting its potential applications and mechanistic insights.

Recent studies have focused on the synthesis and optimization of 1-ethyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-phenylpiperazin-1-yl)-1,4-dihydroquinolin-4-one, with an emphasis on improving its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the sulfonyl and phenylpiperazine groups significantly enhanced the compound's binding affinity for specific kinase targets, such as PI3K and mTOR, which are critical in cancer signaling pathways. The study employed molecular docking and in vitro assays to validate these improvements, suggesting a potential role for this compound in oncology drug development.

Further investigations into the mechanistic action of 892784-71-3 have revealed its ability to modulate cellular processes beyond kinase inhibition. A preprint article from BioRxiv (2024) reported that the compound exhibits dual functionality, acting as both a kinase inhibitor and a disruptor of protein-protein interactions involved in inflammatory responses. This dual mechanism was observed in murine models of rheumatoid arthritis, where the compound reduced synovial inflammation and joint degradation. These findings open new avenues for repurposing 892784-71-3 in autoimmune and inflammatory diseases.

Despite its promising profile, challenges remain in the clinical translation of 1-ethyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-phenylpiperazin-1-yl)-1,4-dihydroquinolin-4-one. Pharmacokinetic studies have indicated variable absorption rates across different formulations, as noted in a 2024 European Journal of Pharmaceutical Sciences publication. Researchers are currently exploring nanoformulations and prodrug strategies to address these limitations. Additionally, toxicological assessments are underway to ensure the compound's safety profile meets regulatory standards for human trials.

In conclusion, 892784-71-3 represents a versatile scaffold with broad therapeutic potential. Its applications in oncology and inflammation, coupled with ongoing optimization efforts, position it as a compelling candidate for future drug development. Continued research into its mechanisms, formulations, and safety will be critical to unlocking its full clinical value. Stakeholders in the pharmaceutical industry are encouraged to monitor advancements related to this compound closely.